molecular formula C9H13NO3 B8408820 1-Acryloyl-2-pyrrolidinecarboxylic acid methyl ester

1-Acryloyl-2-pyrrolidinecarboxylic acid methyl ester

Cat. No.: B8408820
M. Wt: 183.20 g/mol
InChI Key: YIGLRRLMAMUSIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Acryloyl-2-pyrrolidinecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13NO3

Molecular Weight

183.20 g/mol

IUPAC Name

methyl 1-prop-2-enoylpyrrolidine-2-carboxylate

InChI

InChI=1S/C9H13NO3/c1-3-8(11)10-6-4-5-7(10)9(12)13-2/h3,7H,1,4-6H2,2H3

InChI Key

YIGLRRLMAMUSIO-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CCCN1C(=O)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

L-Proline methyl ester hydrochloride (8.27 g, 0.05 mole) was dissolved in 250 ml of methylene chloride and triethylamine (40 ml, 0.28 mole) added thereto. The solution was filtered to remove the precipitate and cooled to 5° C. Over a period of 30 minutes, a solution of acryloyl chloride (4.52 g, 0.05 mole) was added to the cooled solution, the reaction allowed to warm to room temperature and stirred for 12 hours. Ethyl ether (100 ml) was then added to the solution and the resulting white solid filtered. An additional 200 ml of ethyl ether was added and a small amount of tan solid filtered out. The solvents were evaporated, and the resulting oil chromatographed on silica to isolate the product. The product was dried in vacuo at room temperature for 72 hours. The structure was confirmed by NMR.
Quantity
8.27 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
4.52 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
reactant
Reaction Step Four

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